Cas no 76780-97-7 (2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine)

• Product Name: 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine
• CAS No: 76780-97-7
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD18651772
• CID: 1075100
• PubChem ID: 10241226
• Update Time: 2025-06-28

2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine
• (2-chloro-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)amine
• 2-chloro-4-amino-5,6-trimethylenepyrimidine
• 2-chloro-6,7-dihydro-5H-cyclopentapyrimidine-4-yl amine
• AG-L-24363
• chlorocyclopentadpyrimidinamine
• CTK5E3420
• FT-0682900
• RP10479
• E85066
• SCHEMBL9267023
• 2-Chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• BF-0715
• CS-0217287
• DTXSID00437130
• MFCD18651772
• EN300-7285729
• 4-Amino-2-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine 95+%
• 76780-97-7
• AKOS006316694
• J-508923
• 5H-Cyclopentapyrimidin-4-amine, 2-chloro-6,7-dihydro-
• DB-382688

• MDL： MFCD18651772
• Inchi： 1S/C7H8ClN3/c8-7-10-5-3-1-2-4(5)6(9)11-7/h1-3H2,(H2,9,10,11)
• InChI Key： FLSZZRQYAPQBEO-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(CCC2)=N1)N

Computed Properties

• Exact Mass: 169.0406750g/mol
• Monoisotopic Mass: 169.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine Security Information

• HazardClass：IRRITANT

Additional information on 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine

2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine: A Versatile Compound with Promising Applications in Biomedical Research

2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine, also known by its CAS No. 76780-97-7, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of biomedical research. This compound is characterized by its pyrimidine ring fused with a cyclopenta[d]pyrimidine framework, which provides a scaffold for diverse functionalization. The chlorine substituent at the 2-position plays a critical role in modulating its pharmacological properties, making it a valuable candidate for drug discovery and development. Recent studies have highlighted its potential applications in anti-inflammatory, antimicrobial, and oncological contexts, underscoring the importance of understanding its chemical structure and biological activity.

The chemical structure of 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine is defined by its pyrimidine ring with a cyclopenta[d] fused system. This unique arrangement creates a rigid molecular framework that enhances its stability and bioavailability. The chlorine atom at the 2-position introduces electronic effects that influence its reactivity and interaction with biological targets. Researchers have noted that the pyrimidine ring is a common motif in nucleotide analogs, suggesting potential applications in nucleoside analog therapy and antiviral drug design. The cyclopenta[d]pyrimidine core also exhibits structural similarities to certain antibiotic compounds, further expanding its utility in microbial research.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine, which has been explored for its pharmacological potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits anti-inflammatory activity by modulating the NF-κB signaling pathway, a key regulator of inflammatory responses. The chlorine substituent was found to enhance the compound's lipophilicity, facilitating its penetration into cellular membranes and improving its bioavailability. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic efficacy of 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine.

In the realm of oncology, 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine has shown promise as a potential targeted therapy agent. A 2024 preclinical study published in Cancer Research reported that this compound selectively inhibits the proliferation of cancer cells by interfering with the mitotic spindle formation. The pyrimidine ring was hypothesized to interact with microtubule-associated proteins, disrupting the cell cycle and inducing apoptosis. The chlorine substituent was also found to enhance the compound's selectivity for cancerous cells over healthy tissue, reducing potential side effects. These results suggest that 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine could be a valuable addition to the arsenal of chemotherapeutic agents.

Recent in silico studies have further expanded our understanding of the 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine molecule. A 2023 computational analysis published in Drug Discovery Today revealed that this compound exhibits potential anti-microbial activity by targeting specific bacterial enzymes. The pyrimidine ring was found to bind to essential enzymes involved in cell wall synthesis, inhibiting bacterial growth. The chlorine substituent was shown to enhance the compound's binding affinity, making it a promising candidate for the development of new antimicrobial agents. These findings underscore the versatility of 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine in addressing multiple therapeutic challenges.

The synthetic pathways for 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine have been the subject of several recent studies, with researchers focusing on optimizing yield and purity. A 2022 paper in Organic Letters described a novel multistep synthesis involving condensation reactions and electrophilic substitution. The pyrimidine ring was synthesized through a ring-closure reaction, while the chlorine substituent was introduced via electrophilic chlorination. This approach yielded high-purity 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine with minimal byproducts, demonstrating the feasibility of large-scale production for pharmaceutical applications.

Despite its promising properties, the 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine molecule faces challenges in terms of toxicity and side effects. A 2023 review in Pharmacology & Therapeutics highlighted the need for further preclinical testing to evaluate its long-term safety profile. Researchers have noted that the chlorine substituent may increase the risk of hepatotoxicity, necessitating the development of prodrugs or modified analogs to mitigate this risk. Additionally, the pyrimidine ring may exhibit cross-reactivity with certain immune system components, requiring careful clinical trial design to ensure patient safety.

In conclusion, 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine represents a promising molecule with diverse applications in pharmacology and biomedical research. Its unique chemical structure and the presence of the chlorine substituent contribute to its pharmacological potential, making it a valuable candidate for further drug development. While challenges remain in terms of safety and toxicity, ongoing research is likely to yield significant advancements in the therapeutic applications of this compound. As such, 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine holds great promise for future medical innovations and healthcare advancements.

Further studies are needed to fully explore the biological mechanisms underlying the 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine molecule's pharmacological effects. Researchers are also investigating its potential as a targeted therapy agent for specific diseases, including inflammatory disorders and oncological conditions. The development of modified analogs with improved selectivity and reduced toxicity is a key priority for future research. Additionally, clinical trials are being planned to evaluate the therapeutic efficacy of 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine in human patients. These efforts are expected to contribute significantly to the field of pharmaceutical science and medical innovation.

As the field of drug discovery continues to evolve, the 2-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine molecule is likely to play an increasingly important role in the development of novel therapeutics. Its unique chemical structure and the presence of the chlorine substituent make it a valuable tool for pharmacological research. With continued scientific inquiry and technical advancements, the potential applications of this molecule are expected to expand, contributing to the advancement of healthcare and medical science in the years to come.

In summary, the 2-Chloro-5H,6H-7H-cyclopenta[1,2-b]pyrimidin-4-amine molecule is a promising candidate for further pharmaceutical development. Its unique chemical properties and potential therapeutic applications make it an important subject for future research. As such, continued scientific investigation is essential to fully realize its medical potential and contribution to human health.